Cas no 396721-47-4 (2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396721-47-4
• MF: C₁₉H₁₅ClFN₃OS
• MW: 387.858305215836
• CID: 6174460
• PubChem ID: 4118463
• Update Time: 2025-07-18

2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Oprea1_539430
• SR-01000445153
• 396721-47-4
• 2-chloro-6-fluoro-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F0778-0170
• 2-chloro-6-fluoro-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• AKOS024599690
• SR-01000445153-1
• 2-chloro-6-fluoro-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide

• Inchi： 1S/C19H15ClFN3OS/c1-11-5-7-12(8-6-11)24-18(13-9-26-10-16(13)23-24)22-19(25)17-14(20)3-2-4-15(17)21/h2-8H,9-10H2,1H3,(H,22,25)
• InChI Key： IBWXOPNPIGQSII-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1=C2CSCC2=NN1C1C=CC(C)=CC=1)=O)F

Computed Properties

• Exact Mass: 387.0608391g/mol
• Monoisotopic Mass: 387.0608391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 2-Chloro-6-Fluoro-N-2-(4-Methylphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-yl-Benzamide (CAS No. 396721-47-4)

2-Chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-benzamide (CAS No. 396721-47-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-benzamide is characterized by a thienopyrazole core fused with a benzamide moiety. The presence of chlorine and fluorine substituents on the benzene ring adds to its chemical diversity and enhances its pharmacological profile. These substituents can influence the compound's solubility, stability, and binding affinity to specific biological targets.

Recent studies have explored the potential of thienopyrazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thienopyrazole derivatives exhibit potent antitumor activity against several cancer cell lines. The researchers found that these compounds can selectively inhibit the growth of cancer cells while sparing normal cells, making them promising candidates for cancer therapy.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the anti-inflammatory properties of thienopyrazoles. The results showed that these compounds can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that thienopyrazoles could be developed as novel anti-inflammatory agents for the treatment of inflammatory diseases.

The pharmacokinetic properties of 2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-benzamide have also been studied extensively. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, the compound shows low toxicity in preclinical studies, further supporting its safety profile.

The synthesis of 2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-benzamide typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the thienopyrazole core through a cyclization reaction and subsequent functionalization to introduce the desired substituents. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

In conclusion, 2-chloro-6-fluoro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-benzamide (CAS No. 396721-47-4) represents a promising lead compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.